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Abstract
This application note details a robust and validated solid phase extraction (SPE) method for the

determination of ipconazole in various aqueous matrices. The described protocol utilizes C18

SPE cartridges for the efficient extraction and concentration of ipconazole from water samples

prior to analysis by Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). This

method is suitable for researchers, scientists, and drug development professionals requiring

sensitive and reliable quantification of ipconazole in environmental water samples.

Introduction
Ipconazole is a triazole fungicide used to control a range of seed-borne and soil-borne

diseases.[1] Its presence in aqueous environments due to agricultural runoff is a potential

concern, necessitating sensitive analytical methods for its monitoring. Solid phase extraction

(SPE) is a widely used sample preparation technique that offers high recovery and

concentration of analytes from complex matrices. This application note provides a detailed

protocol for an SPE method validated for the analysis of ipconazole in saltwater, which has

also been demonstrated to be applicable to other aqueous matrices such as surface water,

groundwater, and drinking water.[2]

Experimental Protocol
This protocol is based on the validated method described in the EPA MRID No. 50771001.[3]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b053594?utm_src=pdf-interest
https://www.benchchem.com/product/b053594?utm_src=pdf-body
https://www.benchchem.com/product/b053594?utm_src=pdf-body
https://www.benchchem.com/product/b053594?utm_src=pdf-body
https://www.benchchem.com/product/b053594?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Ipconazole
https://www.benchchem.com/product/b053594?utm_src=pdf-body
https://www.epa.gov/sites/default/files/2020-11/documents/ilv-ipconazole-aqueous-matrices-mrid-50771002.pdf
https://www.epa.gov/sites/default/files/2020-11/documents/der-ipconazole-in-water-mrid-50771001.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials and Reagents:

SPE Cartridges: Waters Sep-pak C18, 6 cc, 1.0 g[3]

Solvents:

Acetonitrile (ACN), HPLC grade[4]

Methanol (MeOH), HPLC grade[4]

HPLC Water[4]

Octan-1-ol (optional, as a keeper)[3]

Reagents:

Ipconazole analytical standard

Equipment:

SPE manifold

Nitrogen evaporator

Vortex mixer

Ultrasonic bath

Analytical balance

Volumetric flasks and pipettes

LC-MS/MS system

Sample Preparation and Extraction Workflow:
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Sample Preparation

Solid Phase Extraction

Post-Extraction Processing

Analysis

1. Collect 20 mL Water Sample

2. Fortify with Ipconazole Standard (for QC)

3. Mix with 1 mL Acetonitrile

4. Condition SPE Cartridge
(5 mL Acetonitrile)

5. Equilibrate SPE Cartridge
(5 mL HPLC Water)

6. Load Sample onto Cartridge

7. Wash Cartridge
(5 mL HPLC Water)

8. Dry Cartridge under Airflow

9. Elute Ipconazole
(8 mL Acetonitrile)

10. Evaporate to Near Dryness
(under Nitrogen at ~45°C)

11. Reconstitute in 1 mL Methanol
(Vortex & Sonicate)

12. Dilute to 2 mL with HPLC Water

13. Analyze by LC-MS/MS

Click to download full resolution via product page

Caption: Workflow for the solid phase extraction of Ipconazole.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b053594?utm_src=pdf-body-img
https://www.benchchem.com/product/b053594?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Protocol Steps:

Sample Collection: Collect a 20 mL aliquot of the aqueous sample into a suitable container.

[4]

Sample Pre-treatment: For quality control (QC) samples, fortify with a known concentration

of ipconazole standard solution. Mix the sample with 1 mL of acetonitrile.[3]

SPE Cartridge Conditioning:

Condition a Waters Sep-pak C18 (6 cc, 1.0 g) SPE cartridge by passing 5 mL of

acetonitrile through it.[3]

Follow by equilibrating the cartridge with 5 mL of HPLC water, ensuring the sorbent does

not go dry.[3]

Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge at a

controlled flow rate.

Washing:

Rinse the sample container with 5 mL of HPLC water and apply the rinse to the SPE

cartridge.[3]

After the entire sample and rinse have passed through, draw air through the cartridge to

remove residual water.[3]

Elution:

Elute the retained ipconazole from the SPE cartridge by passing 8 mL of acetonitrile

through it via gravity.[3]

Post-Elution Processing:

To the eluate, add 20 µL of octan-1-ol as a keeper (optional).[3]

Evaporate the eluate to near dryness under a steady stream of nitrogen at approximately

45°C.[3][4]
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Reconstitute the residue in 1 mL of methanol with the aid of vortex mixing and

ultrasonication.[3][4]

Dilute the reconstituted sample to a final volume of 2 mL with HPLC water and vortex.[3][4]

Analysis: Analyze the final extract using a liquid chromatography system with tandem mass

spectrometry (LC-MS/MS).[4]

Quantitative Data
The following table summarizes the performance of the described SPE method for the analysis

of ipconazole in aqueous matrices.

Parameter Matrix Method Value Reference

Limit of

Quantitation

(LOQ)

Saltwater SPE-LC/MS/MS 0.0500 µg/L [4]

Limit of Detection

(LOD)
Saltwater SPE-LC/MS/MS

Ipconazole cc:

0.01 µg/L,

Ipconazole ct:

0.001 µg/L

[3]

Recovery

Saltwater,

Surface Water,

Groundwater,

Drinking Water

SPE-LC/MS/MS

Generally

acceptable

recoveries (some

<70% but overall

acceptable

results)

[3]

Fortification

Levels

Saltwater,

Surface Water,

Groundwater,

Drinking Water

SPE-LC/MS/MS
0.0500 µg/L and

0.500 µg/L
[2]
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The presented solid phase extraction method using C18 cartridges provides a reliable and

sensitive approach for the determination of ipconazole in various aqueous matrices. The

method has been validated in saltwater and its applicability extended to surface water,

groundwater, and drinking water.[2] The use of LC-MS/MS for final analysis ensures high

selectivity and low detection limits, making it suitable for environmental monitoring at trace

levels.[4]

It is important to maintain consistent flow rates during the SPE steps to ensure reproducible

recoveries.[3] The post-elution evaporation and reconstitution steps are critical for achieving

the desired concentration factor and compatibility with the LC-MS/MS mobile phase.

Conclusion
This application note provides a detailed and validated solid phase extraction protocol for the

analysis of ipconazole in aqueous matrices. The method is robust, sensitive, and applicable to

a range of water types, making it a valuable tool for researchers, scientists, and professionals

in the field of environmental analysis and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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